![molecular formula C10H6N4O2 B3053722 4-[2-(Dicyanomethylidene)hydrazinyl]benzoic acid CAS No. 55653-17-3](/img/structure/B3053722.png)
4-[2-(Dicyanomethylidene)hydrazinyl]benzoic acid
Overview
Description
4-[2-(Dicyanomethylidene)hydrazinyl]benzoic acid, commonly known as DCBH, is a chemical compound used in scientific research. DCBH is a potent electron acceptor and is widely used as a redox mediator in electrochemical studies.
Mechanism of Action
DCBH acts as an electron acceptor and can accept electrons from other molecules. The mechanism of action of DCBH involves the transfer of electrons from the analyte to the DCBH, followed by the transfer of electrons from DCBH to the working electrode. This process allows for the detection of analytes that are not easily detected by direct electrochemical methods.
Biochemical and Physiological Effects
DCBH has no known biochemical or physiological effects on living organisms. It is not used as a drug or medication and is only used in scientific research.
Advantages and Limitations for Lab Experiments
DCBH has several advantages as a redox mediator in electrochemical studies. It has a high redox potential, which allows for the detection of analytes with low oxidation potentials. DCBH is also stable over a wide pH range and can be used in both acidic and basic solutions. However, DCBH has some limitations in lab experiments. It can be toxic to some microorganisms, which can limit its use in microbiology studies. In addition, DCBH can interfere with some electrochemical reactions, which can lead to inaccurate results.
Future Directions
For the use of DCBH include the development of biosensors, electrochemical sensors, and the study of the electrochemical properties of materials.
Scientific Research Applications
DCBH has a wide range of applications in scientific research. It is used as a redox mediator in electrochemical studies, such as cyclic voltammetry and chronoamperometry. DCBH can also be used as a probe to study the kinetics of electron transfer reactions. In addition, DCBH has been used to study the electrochemical properties of proteins and enzymes.
properties
IUPAC Name |
4-[2-(dicyanomethylidene)hydrazinyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N4O2/c11-5-9(6-12)14-13-8-3-1-7(2-4-8)10(15)16/h1-4,13H,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIVFVVDFGWXSHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)NN=C(C#N)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90396762 |
Source
|
| Record name | STK366802 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90396762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
55653-17-3 |
Source
|
| Record name | STK366802 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90396762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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